![molecular formula C5H6F2O B010430 (Z)-3,4-Difluoro-3-pentene-2-one CAS No. 108642-94-0](/img/structure/B10430.png)
(Z)-3,4-Difluoro-3-pentene-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(Z)-3,4-Difluoro-3-pentene-2-one is a fluorinated ketone compound that has gained significant attention in the scientific community due to its unique properties and potential applications.
Mechanism of Action
The mechanism of action of (Z)-3,4-Difluoro-3-pentene-2-one is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways in cells. In particular, this compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in inflammation and cancer development.
Biochemical and Physiological Effects
Studies have shown that this compound has significant biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the growth of cancer cells and reduce inflammation. In vivo studies have shown that this compound can reduce tumor growth and improve survival rates in animal models.
Advantages and Limitations for Lab Experiments
(Z)-3,4-Difluoro-3-pentene-2-one has several advantages for lab experiments, including its high purity and stability, ease of synthesis, and versatility as a reagent. However, this compound also has some limitations, including its potential toxicity and the need for specialized equipment and expertise to handle and use the compound safely.
Future Directions
There are several future directions for research on (Z)-3,4-Difluoro-3-pentene-2-one. One area of focus is the development of new drugs based on this compound for the treatment of inflammatory and cancer diseases. Another area of interest is the use of this compound as a building block for the synthesis of new fluorinated materials with unique properties. Additionally, further studies are needed to better understand the mechanism of action and potential side effects of this compound, as well as to develop safer and more efficient methods for its synthesis and handling.
Conclusion
In conclusion, this compound is a promising compound with significant potential applications in various fields. Its ease of synthesis, versatility, and unique properties make it an attractive candidate for drug development, materials science, and organic synthesis. However, further research is needed to fully understand its mechanism of action, potential side effects, and optimal uses in different applications.
Synthesis Methods
The synthesis of (Z)-3,4-Difluoro-3-pentene-2-one involves the reaction of 3,4-difluoro-2-butanone with a base, such as potassium tert-butoxide, in the presence of a palladium catalyst. The reaction proceeds through a Heck coupling reaction, resulting in the formation of this compound with high yield and purity.
Scientific Research Applications
(Z)-3,4-Difluoro-3-pentene-2-one has been studied extensively for its potential applications in various fields, including medicinal chemistry, materials science, and organic synthesis. In medicinal chemistry, this compound has been shown to possess anti-inflammatory and anti-cancer properties, making it a promising candidate for drug development. In materials science, this compound has been used as a building block for the synthesis of fluorinated polymers and materials with improved properties. In organic synthesis, this compound has been used as a versatile reagent for the synthesis of various compounds.
Properties
108642-94-0 | |
Molecular Formula |
C5H6F2O |
Molecular Weight |
120.1 g/mol |
IUPAC Name |
(Z)-3,4-difluoropent-3-en-2-one |
InChI |
InChI=1S/C5H6F2O/c1-3(6)5(7)4(2)8/h1-2H3/b5-3- |
InChI Key |
HSVZGXGFJZETGV-HYXAFXHYSA-N |
Isomeric SMILES |
C/C(=C(\C(=O)C)/F)/F |
SMILES |
CC(=C(C(=O)C)F)F |
Canonical SMILES |
CC(=C(C(=O)C)F)F |
synonyms |
3-Penten-2-one, 3,4-difluoro-, (3Z)- (9CI) |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.